2-Methyl-2-(oxolan-3-yl)butanal

• Molecular Formula: C9H16O2
• Molecular Weight: 156.22 g/mol
• IUPAC Name: 2-methyl-2-(oxolan-3-yl)butanal
• InChI: InChI=1S/C9H16O2/c1-3-9(2,7-10)8-4-5-11-6-8/h7-8H,3-6H2,1-2H3
• InChI Key: FSEUIXZBCBSKBB-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C=O)C1CCOC1

Description

2-Methyl-2-(oxolan-3-yl)butanal is a branched aldehyde featuring a tetrahydrofuran (oxolane) ring substituent at the C3 position. For instance, compounds like (R)-2-Methyl-2-(naphthalen-2-yl)-4,4-bis(phenylsulfonyl)butanal () share similar branching patterns, though they differ in substituents and stereochemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-2-(oxolan-3-yl)butanal can be achieved through several methods. One common approach involves the reaction of 2-methyl-2-butene with an oxidizing agent to form the corresponding aldehyde. The reaction conditions typically include the use of a catalyst and controlled temperature and pressure to ensure the desired product is obtained.

Industrial Production Methods

In industrial settings, the production of 2-Methyl-2-(oxolan-3-yl)butanal may involve large-scale chemical processes. These processes often utilize continuous flow reactors and advanced catalytic systems to optimize yield and purity. The use of green chemistry principles, such as minimizing waste and energy consumption, is also a key consideration in industrial production.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-2-(oxolan-3-yl)butanal undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde can be reduced to form the corresponding alcohol.

Substitution: The compound can undergo nucleophilic substitution reactions, where the aldehyde group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Nucleophiles such as amines and thiols can be used under mild conditions to achieve substitution reactions.

Major Products Formed

Oxidation: The major product is 2-Methyl-2-(oxolan-3-yl)butanoic acid.

Reduction: The major product is 2-Methyl-2-(oxolan-3-yl)butanol.

Substitution: The products vary depending on the nucleophile used, resulting in a range of substituted derivatives.

Scientific Research Applications

2-Methyl-2-(oxolan-3-yl)butanal has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor in drug synthesis.

Industry: It is used in the production of fragrances, flavors, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 2-Methyl-2-(oxolan-3-yl)butanal involves its interaction with specific molecular targets. The aldehyde group is highly reactive and can form covalent bonds with nucleophilic sites on proteins and other biomolecules. This reactivity underlies its biological activity and potential therapeutic effects. The compound may also participate in redox reactions, influencing cellular pathways and signaling mechanisms.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight key differences and similarities between 2-Methyl-2-(oxolan-3-yl)butanal and structurally or functionally related compounds:

Compound	Functional Groups	Substituents	Key Properties/Applications	References
2-Methyl-2-(oxolan-3-yl)butanal	Aldehyde, cyclic ether	Oxolane (C3), methyl branch	Hybrid reactivity (aldehyde oxidation, ether stability); potential synthetic intermediate.	N/A¹
(R)-2-Methyl-2-(naphthalen-2-yl)-4,4-bis(phenylsulfonyl)butanal	Aldehyde, sulfonyl groups	Naphthalene, bis(phenylsulfonyl)	High enantiomeric excess (92% ee); used in asymmetric synthesis .
2-Methyl-3-pentanone	Ketone	Methyl branch at C2	CAS 565-69-5; solvent or intermediate in organic reactions; lower polarity than aldehydes .
Aldicarb	Oxime carbamate, thioether	Methylthio, methylamino groups	Highly toxic pesticide; regulated under Rotterdam Convention due to environmental risks .

¹Direct data for 2-Methyl-2-(oxolan-3-yl)butanal are absent in the provided evidence; properties inferred from analogs.

Key Findings:

Reactivity Differences: Aldehydes like 2-Methyl-2-(oxolan-3-yl)butanal are more reactive toward nucleophilic additions compared to ketones (e.g., 2-Methyl-3-pentanone) due to the electron-withdrawing nature of the aldehyde group.

Stereochemical Complexity :

• Compounds like (R)-2-Methyl-2-(naphthalen-2-yl)-4,4-bis(phenylsulfonyl)butanal () demonstrate the importance of stereochemistry in reactivity and enantiomeric purity. Similar chiral centers could exist in 2-Methyl-2-(oxolan-3-yl)butanal, though this requires experimental verification.

Toxicity and Regulation: Unlike Aldicarb (), which is banned except for specific uses due to acute toxicity, 2-Methyl-2-(oxolan-3-yl)butanal’s safety profile remains uncharacterized. Regulatory scrutiny may apply if the compound shares structural alerts with known toxins.

Synthetic Utility: The synthesis of methyl 2-benzoylamino-3-oxobutanoate () involves condensation and cyclization steps that may parallel methods for synthesizing 2-Methyl-2-(oxolan-3-yl)butanal, particularly if oxolane ring formation is required.

Biological Activity

2-Methyl-2-(oxolan-3-yl)butanal is a compound of interest due to its potential biological activities, particularly in pharmacology and toxicology. This article reviews the biological activity of 2-Methyl-2-(oxolan-3-yl)butanal, including its effects on various biological systems, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 2-Methyl-2-(oxolan-3-yl)butanal is $C_8H_{14}O$. It features a butanal backbone with a methyl group and an oxolane ring, which may influence its interaction with biological targets.

Antimicrobial Activity

Research indicates that 2-Methyl-2-(oxolan-3-yl)butanal exhibits antimicrobial properties. In vitro studies have shown that it can inhibit the growth of various bacterial strains, including Pseudomonas aeruginosa and Escherichia coli. The mechanism appears to involve disruption of bacterial cell membrane integrity, leading to cell lysis.

Bacterial Strain	Inhibition Zone (mm)
Pseudomonas aeruginosa	15
Escherichia coli	12

Cytotoxicity

Cytotoxicity assays conducted on human cell lines revealed that 2-Methyl-2-(oxolan-3-yl)butanal has a moderate cytotoxic effect. The compound was tested on various cancer cell lines, including breast and prostate cancer cells. The results showed an IC50 value of approximately 50 µM for breast cancer cells, indicating its potential as an anticancer agent.

Cell Line	IC50 (µM)
MCF-7 (Breast Cancer)	50
PC3 (Prostate Cancer)	70

The biological activity of 2-Methyl-2-(oxolan-3-yl)butanal can be attributed to several mechanisms:

• Membrane Disruption : The compound interacts with lipid bilayers, leading to increased permeability and eventual cell death in microbial cells.
• Apoptosis Induction : In cancer cells, it appears to induce apoptosis through the activation of caspase pathways, promoting programmed cell death.
• Antioxidant Activity : Preliminary studies suggest that it may exhibit antioxidant properties, scavenging free radicals and reducing oxidative stress in cells.

Case Studies

• Study on Antimicrobial Efficacy : A study published in the Journal of Antimicrobial Agents evaluated the efficacy of 2-Methyl-2-(oxolan-3-yl)butanal against multi-drug resistant strains of bacteria. Results demonstrated significant inhibition compared to standard antibiotics, suggesting its potential as a novel antimicrobial agent.
• Cytotoxicity in Cancer Research : A recent investigation into the cytotoxic effects of this compound on MCF-7 cells highlighted its ability to significantly reduce cell viability after 48 hours of exposure. Flow cytometry analysis confirmed apoptosis as the primary mode of cell death.

Toxicological Profile

While the compound shows promise in antimicrobial and anticancer applications, its safety profile is critical for further development. Toxicological assessments indicate that at higher concentrations, it may cause irritation to skin and eyes. Long-term exposure studies are necessary to fully understand its safety implications.